Cas no 97968-16-6 (2-Pentanone, 1-(4-methoxyphenyl)-)

• Product Name: 2-Pentanone, 1-(4-methoxyphenyl)-
• CAS No: 97968-16-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD12782250
• CID: 1989616
• PubChem ID: 13415855
• Update Time: 2023-10-31

2-Pentanone, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-(4-methoxyphenyl)-
• SCHEMBL8636964
• 97968-16-6
• 1-(4-Methoxyphenyl)pentan-2-one
• N14178
• 1-(4-Methoxyphenyl)-2-pentanone
• CS-0363572

• MDL： MFCD12782250
• Inchi： 1S/C12H16O2/c1-3-4-11(13)9-10-5-7-12(14-2)8-6-10/h5-8H,3-4,9H2,1-2H3
• InChI Key： TWWGBQSMFFPHME-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)CCC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų